Cas no 2172533-08-1 (2-1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide)
2-1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties
Names and Identifiers
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- 2-1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide
- EN300-1597688
- 2172533-08-1
- 2-[1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]acetamide
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- Inchi: 1S/C11H20N4O2/c1-3-4-6-15-10(5-7-17-2)9(13-14-15)8-11(12)16/h3-8H2,1-2H3,(H2,12,16)
- InChI Key: UUFVDFCBSVNHRU-UHFFFAOYSA-N
- SMILES: O(C)CCC1=C(CC(N)=O)N=NN1CCCC
Computed Properties
- Exact Mass: 240.15862589g/mol
- Monoisotopic Mass: 240.15862589g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 83Ų
2-1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1597688-0.05g |
2-[1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]acetamide |
2172533-08-1 | 0.05g |
$1737.0 | 2023-06-04 | ||
| Enamine | EN300-1597688-0.1g |
2-[1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]acetamide |
2172533-08-1 | 0.1g |
$1819.0 | 2023-06-04 | ||
| Enamine | EN300-1597688-0.25g |
2-[1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]acetamide |
2172533-08-1 | 0.25g |
$1902.0 | 2023-06-04 | ||
| Enamine | EN300-1597688-0.5g |
2-[1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]acetamide |
2172533-08-1 | 0.5g |
$1984.0 | 2023-06-04 | ||
| Enamine | EN300-1597688-1.0g |
2-[1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]acetamide |
2172533-08-1 | 1g |
$2068.0 | 2023-06-04 | ||
| Enamine | EN300-1597688-2.5g |
2-[1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]acetamide |
2172533-08-1 | 2.5g |
$4052.0 | 2023-06-04 | ||
| Enamine | EN300-1597688-5.0g |
2-[1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]acetamide |
2172533-08-1 | 5g |
$5995.0 | 2023-06-04 | ||
| Enamine | EN300-1597688-10.0g |
2-[1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]acetamide |
2172533-08-1 | 10g |
$8889.0 | 2023-06-04 | ||
| Enamine | EN300-1597688-50mg |
2-[1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]acetamide |
2172533-08-1 | 50mg |
$1737.0 | 2023-09-23 | ||
| Enamine | EN300-1597688-100mg |
2-[1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]acetamide |
2172533-08-1 | 100mg |
$1819.0 | 2023-09-23 |
2-1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 2-1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide
Recent Advances in the Study of 2-1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide (CAS: 2172533-08-1)
The compound 2-1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide (CAS: 2172533-08-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This triazole-based derivative has been the subject of multiple studies aimed at elucidating its mechanism of action, therapeutic potential, and synthetic pathways. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview for professionals in the field.
Recent studies have focused on the synthesis and optimization of 2-1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide, leveraging click chemistry and other advanced synthetic techniques. Researchers have reported improved yields and purity through the use of copper-catalyzed azide-alkyne cycloaddition (CuAAC), a method that has become a cornerstone in the synthesis of triazole derivatives. The compound's structural features, including the butyl and methoxyethyl substituents, have been identified as critical for its biological activity, particularly in modulating specific enzyme targets.
In vitro and in vivo studies have demonstrated the compound's potential as a modulator of key biological pathways. For instance, it has shown inhibitory effects on certain kinases involved in inflammatory and oncogenic processes. Preliminary data suggest that 2-1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide may serve as a lead compound for the development of novel anti-inflammatory or anticancer agents. However, further pharmacokinetic and toxicological studies are required to validate its therapeutic applicability.
Another area of interest is the compound's interaction with cellular receptors. Recent structural-activity relationship (SAR) studies have highlighted the importance of the triazole core and its substituents in binding affinity and selectivity. Molecular docking simulations have provided insights into the compound's binding modes, offering a foundation for the design of more potent analogs. These computational studies are complemented by experimental data, reinforcing the compound's potential as a versatile scaffold for drug discovery.
Despite these promising findings, challenges remain in the development of 2-1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide as a therapeutic agent. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.
In conclusion, 2-1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and biological activities make it a promising candidate for further investigation. As research progresses, this compound may pave the way for the development of new therapeutic agents targeting a range of diseases.
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